Cas no 1017179-62-2 (1-ethyl-5-methoxy-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 1-ethyl-5-methoxy-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1017179-62-2
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• MDL: MFCD09886885
• CID: 5240462
• Update Time: 2025-05-22

1-ethyl-5-methoxy-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1-ethyl-1,2,3,4-tetrahydro-5-methoxy-
• 1-ethyl-5-methoxy-1,2,3,4-tetrahydroisoquinoline

• MDL： MFCD09886885
• Inchi： 1S/C12H17NO/c1-3-11-9-5-4-6-12(14-2)10(9)7-8-13-11/h4-6,11,13H,3,7-8H2,1-2H3
• InChI Key： FVFMRJCAKBFFOD-UHFFFAOYSA-N
• SMILES： C1(CC)C2=C(C(OC)=CC=C2)CCN1

Additional information on 1-ethyl-5-methoxy-1,2,3,4-tetrahydroisoquinoline

Recent Advances in the Study of 1-Ethyl-5-methoxy-1,2,3,4-tetrahydroisoquinoline (CAS: 1017179-62-2)

The compound 1-ethyl-5-methoxy-1,2,3,4-tetrahydroisoquinoline (CAS: 1017179-62-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the versatility of 1-ethyl-5-methoxy-1,2,3,4-tetrahydroisoquinoline as a scaffold for drug development. Its unique structural features, including the tetrahydroisoquinoline core and the ethyl and methoxy substituents, make it an attractive candidate for modulating various biological targets. Researchers have explored its interactions with neurotransmitter receptors, particularly those involved in the central nervous system (CNS), suggesting potential applications in neurological disorders.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 1-ethyl-5-methoxy-1,2,3,4-tetrahydroisoquinoline using a novel catalytic approach, which improved yield and purity compared to traditional methods. The study also investigated the compound's binding affinity to serotonin and dopamine receptors, revealing promising results for its use in mood disorder treatments.

In addition to its CNS applications, recent research has explored the compound's potential as an anti-inflammatory agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 1-ethyl-5-methoxy-1,2,3,4-tetrahydroisoquinoline exhibited significant inhibition of pro-inflammatory cytokines in vitro, suggesting its potential for treating chronic inflammatory conditions.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 1-ethyl-5-methoxy-1,2,3,4-tetrahydroisoquinoline. Researchers are currently investigating structural modifications to enhance its bioavailability and reduce potential side effects. Ongoing preclinical studies are expected to provide further insights into its therapeutic potential and safety profile.

In conclusion, 1-ethyl-5-methoxy-1,2,3,4-tetrahydroisoquinoline (CAS: 1017179-62-2) represents a promising compound in medicinal chemistry, with diverse applications ranging from CNS disorders to inflammatory diseases. Continued research and development efforts are essential to fully realize its therapeutic potential and translate these findings into clinical applications.